Cas no 921987-38-4 (2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazole-5-sulfonic acid)

• Product Name: 2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazole-5-sulfonic acid
• CAS No: 921987-38-4
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 742535
• PubChem ID: 16104598
• Update Time: 2024-03-01

2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-sulfonic acid, 2-amino-4-(4-methoxyphenyl)-1-methyl-
• 2-amino-5-(4-methoxyphenyl)-3-methylimidazole-4-sulfonic acid
• 2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazole-5-sulfonic acid
• DTXSID00582917
• 921987-38-4

• Inchi： 1S/C11H13N3O4S/c1-14-10(19(15,16)17)9(13-11(14)12)7-3-5-8(18-2)6-4-7/h3-6H,1-2H3,(H2,12,13)(H,15,16,17)
• InChI Key： XNUZTNJZFSQVKQ-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC(=CC=2)OC)N=C(N)N1C)(=O)(=O)O

Computed Properties

• Exact Mass: 283.06267708g/mol
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylimidazoles